Cas no 1806512-24-2 (2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806512-24-2
• MF: C₁₁H₉Br₂F₃OS
• MW: 406.056771039963
• CID: 4975510
• Update Time: 2025-05-23

2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H9Br2F3OS/c1-6(13)9(17)8-4-2-3-7(5-12)10(8)18-11(14,15)16/h2-4,6H,5H2,1H3
• InChI Key： DZRYIBKRZAFIKY-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CBr)C=1SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 5.1
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one

Introduction to CAS No. 1806512-24-2: 2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one

The compound CAS No. 1806512-24-2, also known as 2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one, is a highly specialized organic compound with a complex structure and significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of organobromines, characterized by the presence of bromine atoms attached to carbon chains. The molecule features a trifluoromethylthio group and a bromomethyl group, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents, particularly in the field of oncology. The trifluoromethylthio group is known to enhance the stability and bioavailability of molecules, making them more suitable for drug delivery systems. Additionally, the presence of multiple bromine atoms in the structure provides opportunities for further functionalization, enabling researchers to explore its potential as an intermediate in the synthesis of complex pharmaceutical compounds.

The synthesis of 2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one involves a series of carefully controlled reactions, including nucleophilic substitutions and Friedel-Crafts alkylation or acylation. These reactions are optimized to ensure high yields and purity, which are critical for its application in research and development settings. The compound's structure has been validated through advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its identity and structural integrity.

In terms of applications, this compound has shown promise in medicinal chemistry as a building block for designing bioactive molecules. Its ability to undergo various transformations makes it a valuable tool for researchers exploring new drug candidates. For instance, the bromine atoms can serve as leaving groups in substitution reactions, enabling the introduction of diverse functional groups that may enhance pharmacokinetic properties or target specificity.

Furthermore, the trifluoromethylthio group imparts unique electronic effects on the molecule, potentially influencing its interaction with biological targets. This feature has led to investigations into its role as a modulator of enzyme activity or receptor binding affinity. Preliminary studies suggest that derivatives of this compound may exhibit selective inhibitory effects on certain kinases or other therapeutic targets, warranting further exploration in preclinical models.

The development of efficient synthetic routes for CAS No. 1806512-24-2 has also been a focus of recent research efforts. By leveraging modern catalytic methods and green chemistry principles, chemists aim to reduce waste and improve sustainability in its production process. These advancements not only lower production costs but also align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, 2-Bromo-1-(3-(bromomethyl)-2-(trifluoromethylthio)phenyl)propan-1-one stands out as a versatile and intriguing compound with broad implications for chemical research and drug discovery. Its unique structural features, combined with recent advances in synthetic methodologies and biological applications, position it as a key player in the development of innovative therapeutic solutions.